Cas no 2680727-77-7 (3-[N-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroacetamido]pyridine-4-carboxylic acid)

• Product Name: 3-[N-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroacetamido]pyridine-4-carboxylic acid
• CAS No: 2680727-77-7
• MF: C₁₅H₁₇F₃N₂O₃
• MW: 330.302294492722
• CID: 5937932
• PubChem ID: 165935824
• Update Time: 2025-06-08

3-[N-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroacetamido]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680727-77-7
• 3-[N-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroacetamido]pyridine-4-carboxylic acid
• EN300-28295595

• Inchi： 1S/C15H17F3N2O3/c1-14(2)5-3-9(7-14)20(13(23)15(16,17)18)11-8-19-6-4-10(11)12(21)22/h4,6,8-9H,3,5,7H2,1-2H3,(H,21,22)
• InChI Key： XEOJBDKWCWEOJM-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=NC=CC=1C(=O)O)C1CCC(C)(C)C1)=O)(F)F

Computed Properties

• Exact Mass: 330.11912689g/mol
• Monoisotopic Mass: 330.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.5Ų

Additional information on 3-[N-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroacetamido]pyridine-4-carboxylic acid

Introduction to 3-[N-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroacetamido]pyridine-4-carboxylic Acid (CAS No: 2680727-77-7)

3-[N-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroacetamido]pyridine-4-carboxylic acid, identified by its CAS number 2680727-77-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its pyridine core and an amide functional group linked to a bulky 3,3-dimethylcyclopentyl moiety, which is further modified by a trifluoroacetamide side chain. The structural features of this molecule not only make it an intriguing subject of study but also suggest potential applications in the development of novel therapeutic agents.

The pyridine ring is a common structural motif in many bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. In particular, the 4-carboxylic acid group in this compound provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored properties. The presence of the trifluoroacetamide group introduces fluorine atoms into the molecule, which can enhance metabolic stability and binding affinity to biological targets. This is particularly relevant in drug design, where fluorine substitution is often employed to improve pharmacokinetic profiles.

The 3,3-dimethylcyclopentyl group adds steric bulk to the molecule, which can influence its interactions with biological targets. This type of substitution is often used to improve solubility and reduce metabolic degradation. The combination of these structural elements makes 3-[N-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroacetamido]pyridine-4-carboxylic acid a promising candidate for further investigation in medicinal chemistry.

Recent research in the field of drug discovery has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental studies have shown that the presence of fluorine atoms can significantly enhance the potency and selectivity of drug candidates. The trifluoroacetamide group in this compound is expected to contribute to its pharmacological properties by increasing its metabolic stability and binding affinity.

In addition to its potential as a lead compound for drug development, 3-[N-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroacetamido]pyridine-4-carboxylic acid may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block that can be modified in various ways to produce derivatives with specific biological activities. This flexibility is crucial in medicinal chemistry, where the ability to fine-tune molecular structure is essential for optimizing drug candidates.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoroacetamide group, for instance, typically requires specialized reagents and conditions to achieve high selectivity and yield. Similarly, the installation of the 3,3-dimethylcyclopentyl moiety necessitates careful consideration of reaction pathways to avoid unwanted side products. These synthetic challenges highlight the need for expertise in organic chemistry and process development.

Advances in synthetic methodologies have made it possible to produce complex molecules like 3-[N-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroacetamido]pyridine-4-carboxylic acid with increasing efficiency and scalability. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields. These innovations are particularly important in pharmaceutical research, where rapid access to high-quality compounds is essential for accelerating drug discovery programs.

The potential applications of this compound extend beyond its use as a lead molecule or intermediate in drug synthesis. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new therapeutic strategies. For example, the trifluoroacetamide group can be used to probe the binding interactions between enzymes and substrates by serving as a probe molecule in enzyme kinetics studies.

In conclusion, 3-[N-(3,3-dimethylcyclopentyl)-2,2,2-trifluoroacetamido]pyridine-4-carboxylic acid (CAS No: 2680727-77-7) is a structurally complex and versatile molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation as both a lead compound and an intermediate for more complex molecules. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability，opening up new possibilities for its use in drug discovery and other applications.